Cas no 1935628-73-1 ((3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol)

• Product Name: (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol
• CAS No: 1935628-73-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 5303047
• Update Time: 2026-03-10

(3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol
• starbld0040645
• 5H-Cyclopenta[b]pyridine-5-methanol, 3-bromo-6,7-dihydro-

• Inchi： 1S/C9H10BrNO/c10-7-3-8-6(5-12)1-2-9(8)11-4-7/h3-4,6,12H,1-2,5H2
• InChI Key： VRQBKHUTPXUCBP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(CO)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1

Additional information on (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol

Introduction to (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol (CAS No. 1935628-73-1)

(3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol (CAS No. 1935628-73-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopenta[b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a methanol group in its structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol is characterized by a cyclopentane ring fused with a pyridine ring, with a bromine substituent at the 3-position and a methanol group at the 5-position. This unique arrangement of functional groups imparts specific chemical properties that are crucial for its reactivity and biological activity. The compound can be synthesized through various routes, including palladium-catalyzed reactions and nucleophilic substitutions, which have been extensively studied in recent literature.

In terms of biological activity, (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol has shown promising results in several areas. One of the key areas of interest is its potential as an antitumor agent. Studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation, which are critical processes in cancer therapy.

Another important application of (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol is in the field of neuropharmacology. Research has indicated that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanism by which it exerts these effects is still under investigation, but preliminary studies suggest that it may involve the modulation of neurotransmitter systems and the reduction of oxidative stress.

The pharmacokinetic properties of (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol have also been studied to understand its behavior in biological systems. Data from animal models suggest that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as a therapeutic agent. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its safety profile.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol. For instance, the use of transition-metal catalysts has enabled the synthesis of this compound with high yields and selectivity. These improvements have not only reduced the cost of production but also enhanced the purity and quality of the final product.

In conclusion, (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)methanol (CAS No. 1935628-73-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with a focus on optimizing its synthesis, enhancing its pharmacological profile, and evaluating its safety and efficacy in clinical settings.